Cas no 2228268-90-2 (5-(tert-butoxy)-2-methylpentan-2-amine)

• Product Name: 5-(tert-butoxy)-2-methylpentan-2-amine
• CAS No: 2228268-90-2
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 6093525
• PubChem ID: 165688158
• Update Time: 2025-08-05

5-(tert-butoxy)-2-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butoxy)-2-methylpentan-2-amine
• 2228268-90-2
• EN300-1788419

• Inchi： 1S/C10H23NO/c1-9(2,3)12-8-6-7-10(4,5)11/h6-8,11H2,1-5H3
• InChI Key： HZWRFXFYHREZPS-UHFFFAOYSA-N
• SMILES： O(CCCC(C)(C)N)C(C)(C)C

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-(tert-butoxy)-2-methylpentan-2-amine

Introduction to 5-(tert-butoxy)-2-methylpentan-2-amine (CAS No: 2228268-90-2)

5-(tert-butoxy)-2-methylpentan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228268-90-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a complex aliphatic backbone with functional groups, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more intricate molecular architectures.

The structure of 5-(tert-butoxy)-2-methylpentan-2-amine consists of a five-carbon chain substituted with a tert-butoxy group at the fifth carbon and a methyl group at the second carbon, with an amine functional group at the second carbon as well. This specific arrangement imparts unique chemical properties that make it valuable in various chemical transformations. The presence of the tert-butoxy group enhances stability, while the amine functionality allows for further derivatization, making it a versatile intermediate in drug discovery and material science.

In recent years, there has been growing interest in the development of novel amines for pharmaceutical applications. The amine group in 5-(tert-butoxy)-2-methylpentan-2-amine can be selectively modified through various reactions, such as nucleophilic substitution, condensation reactions, or coupling with other functional groups. These modifications are crucial for designing molecules with specific biological activities. For instance, primary amines like this one can be converted into secondary or tertiary amines, which are prevalent in many bioactive compounds.

One of the most compelling aspects of 5-(tert-butoxy)-2-methylpentan-2-amine is its role in synthesizing complex molecules. The tert-butoxy group acts as a protecting group, preventing unwanted reactions at that position while allowing other parts of the molecule to be functionalized. This protective role is particularly useful in multi-step syntheses where selective reactivity is essential. The ability to shield and unmask functional groups at will makes this compound an indispensable tool in synthetic organic chemistry.

Recent advancements in drug discovery have highlighted the importance of molecular diversity. Compounds like 5-(tert-butoxy)-2-methylpentan-2-amine contribute to this diversity by serving as scaffolds for novel drug candidates. Researchers have leveraged its structural features to develop molecules with improved pharmacokinetic properties, such as enhanced solubility or metabolic stability. These attributes are critical for the successful translation of laboratory findings into clinical applications.

The synthesis of 5-(tert-butoxy)-2-methylpentan-2-amine typically involves multi-step organic reactions, starting from readily available precursors. Common synthetic routes include alkylation of an amine intermediate followed by protection-deprotection strategies to introduce the tert-butoxy group. The choice of reagents and conditions is carefully optimized to ensure high yield and purity, which are paramount in pharmaceutical research.

Another area where 5-(tert-butoxy)-2-methylpentan-2-amine finds utility is in polymer chemistry. The amine functionality can participate in polymerization reactions, leading to the formation of polyamides or other nitrogen-containing polymers. These polymers have applications ranging from biodegradable materials to specialty coatings, showcasing the broad utility of this compound beyond traditional pharmaceuticals.

The chemical reactivity of 5-(tert-butoxy)-2-methylpentan-2-amine also makes it a valuable intermediate in agrochemical research. By modifying its structure, chemists can develop novel compounds with improved efficacy as pesticides or herbicides. The ability to fine-tune molecular properties allows for the creation of environmentally friendly alternatives that minimize ecological impact while maintaining high performance.

In conclusion, 5-(tert-butoxy)-2-methylpentan-2-amine (CAS No: 2228268-90-2) is a multifaceted compound with significant potential across multiple domains of chemistry and related fields. Its unique structural features enable diverse applications, from pharmaceutical synthesis to polymer development and agrochemical innovation. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in synthetic chemistry and material science.